3-Bromo-2-(propan-2-yl)pyrazolo[1,5-a]pyridine

• CAS No.: 102064-43-7
• Molecular Formula: C10H11BrN2
• Molecular Weight: 239.11 g/mol
• IUPAC Name: 3-bromo-2-propan-2-ylpyrazolo[1,5-a]pyridine
• InChI: InChI=1S/C10H11BrN2/c1-7(2)10-9(11)8-5-3-4-6-13(8)12-10/h3-7H,1-2H3
• InChI Key: SPYMZJBEXDIDJY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NN2C=CC=CC2=C1Br

Description

3-Bromo-2-(propan-2-yl)pyrazolo[1,5-a]pyridine is a useful research compound. Its molecular formula is C10H11BrN2 and its molecular weight is 239.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 50 g of 2-isopropylpyrazolo[1,5-a]pyridine in 300 ml of chloroform were added about 20 ml of bromine until the solution became faintly yellow under stirring and cooling to 5°-15° C. After the addition was completed, the mixture was stirred at room temperature for 30 minutes, then poured into aqueous 10% sodium bisulfite solution and extracted with chloroform. The chloroform layer was washed with aqueous 10% sodium hydroxide and then water, dried over anhydrous sodium sulfate, and concentrated in vacuo to give 75 g of crude 2-isopropyl-3-bromopyrazolo[1,5-a]pyridine, as colorless needles, mp 51°-52° C.